Cas no 1020502-92-4 (1-[3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-[3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]-3,5-dimethyl-1H-pyrazole
• CAS No: 1020502-92-4
• MF: C₂₁H₂₃N₅O₂
• MW: 377.439624071121
• CID: 5342218
• Update Time: 2025-10-31

1-[3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-7-(3,5-dimethyl-1H-pyrazol-1-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• STK954431
• VU0611923-1
• Z431951372
• 3-(3,4-dimethoxyphenyl)-7-(3,5-dimethylpyrazol-1-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• 1-[3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]-3,5-dimethyl-1H-pyrazole

• Inchi： 1S/C21H23N5O2/c1-12-10-19(25-14(3)9-13(2)23-25)26-21(22-12)20(15(4)24-26)16-7-8-17(27-5)18(11-16)28-6/h7-11H,1-6H3
• InChI Key： UTWZZFXNCNTMPC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C(C)=NN2C(=CC(C)=NC2=1)N1C(C)=CC(C)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 537
• XLogP3: 3.8
• Topological Polar Surface Area: 66.5

Additional information on 1-[3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]-3,5-dimethyl-1H-pyrazole

Introduction to 1-[3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]-3,5-dimethyl-1H-pyrazole (CAS No. 1020502-92-4)

1-[3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]-3,5-dimethyl-1H-pyrazole (CAS No. 1020502-92-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The molecule consists of a pyrazole core linked to a pyrimidine ring, both of which are substituted with various functional groups that contribute to its biological activity.

The pyrazole moiety is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. In the context of 1-[3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]-3,5-dimethyl-1H-pyrazole, the pyrazole ring is further substituted with methyl groups at the 3 and 5 positions, which can enhance its lipophilicity and improve its pharmacokinetic properties.

The pyrimidine ring is another key structural element in this compound. Pyrimidine derivatives have been widely explored for their potential as antiviral and anticancer agents. In this specific compound, the pyrimidine ring is fused with a pyrazole ring to form a pyrazolopyrimidine scaffold. This scaffold is further substituted with a 3,4-dimethoxyphenyl group at the 3-position of the pyrimidine ring. The presence of the dimethoxyphenyl group can significantly influence the compound's binding affinity to various biological targets.

Recent studies have highlighted the potential of 1-[3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]-3,5-dimethyl-1H-pyrazole as a potent inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits strong inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways associated with cancer progression and inflammation.

In addition to its enzymatic inhibition properties, 1-[3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]-3,5-dimethyl-1H-pyrazole has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-[3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]-3,5-dimethyl-1H-pyrazole has also been studied to assess its suitability for clinical development. Preclinical studies have shown that it exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain sufficient plasma concentrations for therapeutic efficacy.

To further explore the therapeutic potential of 1-[3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]-3,5-dimethyl-1H-pyrazole, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects suffering from various diseases. Preliminary results from phase I trials have shown promising safety profiles and dose-dependent pharmacological effects.

In conclusion, 1-[3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]-3,5-dimethyl-1H-pyrazole (CAS No. 1020502-92-4) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and diverse biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.